Cas no 957013-77-3 (3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole
• CAS No: 957013-77-3
• MF: C₂₁H₂₃N₅
• MW: 345.440823793411
• CID: 5431731
• Update Time: 2025-06-18

3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 7-(3,5-dimethylpyrazol-1-yl)-2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-3-phenyl-5-propyl-
• 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole

• Inchi： 1S/C21H23N5/c1-5-9-18-13-19(25-15(3)12-14(2)23-25)26-21(22-18)20(16(4)24-26)17-10-7-6-8-11-17/h6-8,10-13H,5,9H2,1-4H3
• InChI Key： VWNOVDNGKLRDMH-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1C(C)=CC(C)=N1)=CC(CCC)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole

Introduction to 3,5-Dimethyl-1-{2-Methyl-3-Phenyl-5-Propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-Pyrazole (CAS No. 957013-77-3)

3,5-Dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole, with the CAS number 957013-77-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole is characterized by a central pyrazole ring fused with a pyrimidine moiety, substituted with various functional groups such as methyl, phenyl, and propyl. This unique structural arrangement contributes to its pharmacological profile and makes it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in the management of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown promising results in cancer research. A 2021 study published in Cancer Research demonstrated that 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole selectively targets and inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. These findings indicate its potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development into a drug candidate. Preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for future clinical trials.

The synthesis of 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole involves a multi-step process that includes the formation of key intermediates such as 2-methylpyrimidine and 3-(methylthio)propionitrile. The final step involves the coupling of these intermediates to form the desired product. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 3,5-dimethyl-1-{2-methyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-y}-l}1H-pyrazole (CAS No. 957013--77--3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.